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Compound of Interest |

3-Fluoro-3'-
Compound Name:
methoxybenzophenone
CAS No.: 120553-05-1
Cat. No.: B045625
. J

Executive Summary

Immediate Action Required: 3-Fluoro-3'-methoxybenzophenone contains a fluorine
substituent. It must be classified as Halogenated Organic Waste.

Under no circumstances should this compound be disposed of in general organic waste
streams (non-halogenated), down the drain, or mixed with acidic agueous waste.[1]
Combustion of this compound in standard incinerators lacking hydrofluoric acid (HF) scrubbers
can damage infrastructure and release toxic emissions.

Chemical Profile & Hazard Identification

Before disposal, proper identification is required to ensure regulatory compliance (EPA RCRA
in the US, REACH in EU).
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Property Detail Operational Implication
) 3-Fluoro-3'- Primary identifier for waste
Chemical Name
methoxybenzophenone tags.

Functional Groups

Aryl Fluoride, Aryl Ether,

Ketone

Fluorine content dictates

disposal path.

Physical State

Solid (typically) or Oil

Solids require dissolution or

solid waste bins.

GHS Hazards

H315 (Skin Irrit.), H319 (Eye
Irrit.), H335 (Resp.[2] Irrit.)

Standard PPE (Nitrile gloves,
goggles) required.

Waste Class

Halogenated Organic

CRITICAL: Segregate from
non-halogenated solvents
(e.g., Acetone, Ethanol).[3]

Waste Segregation Logic

As a Senior Scientist, | cannot stress enough that the "Halogenated" distinction is not merely

bureaucratic. It is a safety and engineering necessity. When fluorinated compounds are

incinerated, they generate Hydrofluoric Acid (HF). Standard catalytic oxidizers used for non-

halogenated waste cannot handle HF, leading to corrosion and release of toxic gas.

Disposal Decision Tree

The following workflow illustrates the correct decision-making process for disposing of 3-

Fluoro-3'-methoxybenzophenone.
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Waste Generation:

3-Fluoro-3'-methoxybenzophenone

Physical State?

O\

Pure Solid / Precipitate Dissolved in Solution

Place in dedicated bin

Solid Waste Bin Is the solvent
(Label: Halogenated Organic Solid) Halogenated?

No

Non-Halogenated Solvent
(e.g., Acetone, MeOH)

ontaminates Stream

ACTION: Segregate into
HALOGENATED Waste Stream

Re-classify as Halogenated

Halogenated Solvent Waste

(e.g., DCM, Chloroform mix)

Click to download full resolution via product page

Figure 1: Decision logic for segregating fluorinated benzophenone waste. Note that adding a
fluorinated compound to a non-halogenated solvent converts the entire mixture to
"Halogenated Waste."
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Step-by-Step Disposal Protocol
Scenario A: Disposing of Pure Solid (Expired/Excess)

o Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or the original
container if compatible.

o Labeling: Affix a hazardous waste tag immediately.[4]
o Constituents: "3-Fluoro-3'-methoxybenzophenone"[2]
o Hazard Checkbox: Toxic, Irritant.[2][5]
o Special Note: Write "Contains Fluorine - Halogenated" clearly on the tag.

o Secondary Containment: Place the sealed jar into the lab's designated "Solid Halogenated
Waste" drum.

e Log Entry: Record the mass in the satellite accumulation area logbook.

Scenario B: Disposing of Reaction Mixtures (Liquid)

¢ Solvent Compatibility:

o If dissolved in Dichloromethane (DCM) or Chloroform: Pour directly into the Halogenated
Waste carboy.

o If dissolved in Acetone, Methanol, or Ethyl Acetate: You must NOT pour this into the Non-
Halogenated (Flammable) waste stream. The presence of the fluorinated benzophenone
reclassifies the entire volume as Halogenated Waste.

o Transfer: Pour the mixture into the Halogenated Waste carboy (typically red or yellow safety
cans, depending on facility color codes).

¢ Rinsing: Rinse the glassware with a small amount of acetone and add the rinsate to the
Halogenated Waste container (do not put rinsate in the non-halogenated stream).

Spill Response Procedures

In the event of a benchtop spill of 3-Fluoro-3'-methoxybenzophenone:
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Isolate: Alert nearby personnel and demarcate the area.

PPE Upgrade: Wear double nitrile gloves and safety goggles. If the powder is fine and
airborne, use an N95 or P100 respirator.

Containment:

o Solid Spill: Do not dry sweep (creates dust). Cover with a damp paper towel or use a
HEPA vacuum designated for chemical cleanup.

o Liquid Spill: Absorb with vermiculite, sand, or commercial spill pads.

Cleanup: Place all contaminated absorbents, gloves, and debris into a heavy-duty plastic
bag.

Disposal: Seal the bag, label it as "Debris contaminated with Halogenated Organics," and
place it in the solid hazardous waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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